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Compound of Interest

Compound Name: Methyl red hydrochloride

Cat. No.: B1584316

An in-depth technical guide to the pKa and pH range of Methyl Red Hydrochloride, tailored
for researchers, scientists, and professionals in drug development. This document provides
core data, detailed experimental methodologies, and visual diagrams to elucidate the principles
and applications of this widely used pH indicator.

Core Properties of Methyl Red

Methyl Red is an azo dye that functions as a pH indicator, changing color in response to the
hydrogen ion concentration in a solution.[1][2] It is commonly supplied as a free acid or as its
hydrochloride salt, Methyl Red Hydrochloride (CAS 63451-28-5), which is the salt formed
from the reaction of Methyl Red with hydrochloric acid.[3] For practical purposes as a pH
indicator, their operational characteristics are identical as the active indicating molecule is the
same.

Quantitative Data Summary

The key physicochemical properties of Methyl Red are summarized in the table below. These
values are critical for its application in titrations and microbiological assays.
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Parameter Value Reference(s)
pKa ~5.1 [4]

4.95 (at 25°C) [51[6]

pH Indicator Range 44-6.2 [11[41[7]
42-6.2 [8]

Color in Acid (pH < 4.4) Red [4][7]
Color in Transition (pH 4.4 -

6.2) Orange [4107]
Color in Base (pH > 6.2) Yellow [4107]
Chemical Formula C15H15N302 [1][9][10]
Molecular Weight 269.30 g/mol [9][10]

Principle of Color Change

The function of Methyl Red as a pH indicator is rooted in its molecular structure. It is a weak
acid that can be represented as Hin. In solution, it establishes an equilibrium between its
protonated (acidic) form and its deprotonated (basic or conjugate base) form.

Hin (Red) = H* + In~ (Yellow)

The color change is a direct result of a structural rearrangement upon protonation or
deprotonation.

 In Acidic Solution (Low pH): At a pH below 4.4, the equilibrium shifts to the left. The molecule
is predominantly in its protonated form (HIn). Protonation of a nitrogen atom in the central
azo group (-N=N-) leads to a resonance-stabilized quinone/hydrazone structure, which
appears red.[4][11]

 |n Basic Solution (High pH): At a pH above 6.2, the equilibrium shifts to the right. The
molecule is primarily in its deprotonated, anionic form (In~), which is yellow.[11]
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The pKa is the pH at which the concentrations of the acidic (HIn) and basic (In~) forms are
equal. At this point, the solution exhibits an intermediate orange color.[4]

Low pH (< 4.4) High pH (> 6.2)
Protonated Form (HIn) g Deprotonated Form (In~)
Red Color Yellow Color

A
| H+ + H+

pKa=5.1
(Orange Color)

Click to download full resolution via product page
Figure 1: Logical diagram of Methyl Red's pH-dependent equilibrium.

Experimental Protocol: Spectrophotometric pKa
Determination

The pKa of a pH indicator like Methyl Red can be accurately determined using UV-Visible
spectrophotometry. This method relies on the fact that the protonated (HIn) and deprotonated
(In7) forms have distinct absorption spectra.[12] The Henderson-Hasselbalch equation is
applied to absorbance data to calculate the pKa.

Materials and Reagents

» Methyl Red indicator stock solution (e.g., 0.1% in ethanol)
e UV-Vis Spectrophotometer

e pH meter, calibrated
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Series of buffer solutions with known pH values spanning the range of ~4.0 to ~7.0 (e.g.,
acetate or phosphate buffers)

Strongly acidic solution (e.g., 0.1 M HCI)

Strongly basic solution (e.g., 0.1 M NaOH)

Volumetric flasks and pipettes

Methodology

o Determine Maximum Absorbance Wavelengths (Amax):

o Prepare a highly acidic solution of Methyl Red by adding a small, precise volume of the
stock solution to the 0.1 M HCI. This ensures the indicator is almost exclusively in the Hin
(red) form.

o Prepare a highly basic solution by adding the same volume of stock solution to 0.1 M
NaOH to convert the indicator entirely to the In~ (yellow) form.

o Scan both solutions across the visible spectrum (e.g., 400-700 nm) to determine the Amax
for both the acidic (HIn) and basic (In~) forms.[13]

o Prepare Buffered Indicator Solutions:

o Prepare a series of solutions by adding a constant, identical volume of the Methyl Red
stock solution to volumetric flasks containing the different pH buffers.[13]

o Ensure the final concentration of the indicator is the same in all flasks.

o Measure and record the precise pH of each final buffered solution using a calibrated pH
meter.

e Measure Absorbance:

o Set the spectrophotometer to the Amax determined for the basic form (In~).
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o Measure the absorbance of each buffered solution at this wavelength. Also measure the
absorbance of the fully acidic (Aa) and fully basic (Ab) solutions prepared in Step 1.[14]

o Calculate pKa:
o The Henderson-Hasselbalch equation for an indicator is: pKa = pH + log([HIn]/[In7])

o Assuming Beer's Law is obeyed, the ratio of the concentrations can be determined from
the absorbance values: [In~]/[HIn] = (A - Aa) / (Ab - A) Where:

» Ais the absorbance of a given buffer/indicator mixture.
» Aa s the absorbance of the fully acidic indicator solution.
» Ab is the absorbance of the fully basic indicator solution.

o Calculate the pKa for each buffered solution. The average of these values gives the
experimental pKa. Alternatively, plotting log([In=]/[HIn]) versus pH yields a straight line
where the x-intercept (where log ratio = 0) is the pKa.[13]
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Figure 2: Workflow for the spectrophotometric determination of pKa.

Applications in Research and Development

+ Acid-Base Titrations: Methyl Red is ideal for titrating weak bases with strong acids, where
the equivalence point falls within its pH transition range.[2]

+ Microbiology: It is famously used in the Methyl Red (MR) test to identify enteric bacteria that
produce stable acids through mixed-acid fermentation of glucose. A positive test (red color)
indicates a pH drop to 4.4 or below.[1][4]

+ Buffer System Characterization: Its sharp color transition makes it a reliable visual tool for
evaluating the pH of mildly acidic buffer systems.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

